Cas no 2755719-38-9 (5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine)

• Product Name: 5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine
• CAS No: 2755719-38-9
• MF: C₁₀H₆ClF₃N₂OS
• MW: 294.68
• CID: 5081043
• Update Time: 2025-06-14

5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine

• Inchi： 1S/C10H6ClF3N2OS/c11-6-1-5(8-4-16-9(15)18-8)2-7(3-6)17-10(12,13)14/h1-4H,(H2,15,16)
• InChI Key： YRKXPVVEMWBVSA-UHFFFAOYSA-N
• SMILES： O(C(F)(F)F)C1C=C(C=C(C=1)Cl)C1SC(=NC=1)N

Additional information on 5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine

Comprehensive Overview of 5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine (CAS No. 2755719-38-9)

5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine (CAS No. 2755719-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiazole core substituted with an aromatic ring containing chloro and trifluoromethoxy groups, which are known to enhance bioactivity and metabolic stability. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for resistant pathogens and targeted therapies.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their role in improving drug lipophilicity and membrane permeability. This aligns with the growing focus on bioavailability optimization in medicinal chemistry. The chloro substituent further contributes to the compound’s electronic properties, making it a candidate for structure-activity relationship (SAR) studies. Notably, the thiazole moiety is a privileged scaffold in drug design, frequently appearing in FDA-approved drugs for conditions like diabetes and cancer, which amplifies the relevance of this compound in modern research.

From a synthetic chemistry perspective, 5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine exemplifies the convergence of heterocyclic chemistry and fluorine chemistry—two fields dominating contemporary literature. Its synthesis typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, methods widely discussed in green chemistry forums due to their efficiency and reduced waste generation. These aspects resonate with the industry’s shift toward sustainable synthesis, a topic frequently searched in academic and industrial databases.

The compound’s potential extends beyond pharmaceuticals. In agrochemicals, derivatives of thiazole and trifluoromethoxy groups are explored for their herbicidal and fungicidal properties, addressing global concerns about crop protection and food security. This dual applicability in life sciences makes CAS No. 2755719-38-9 a versatile subject for interdisciplinary studies, bridging gaps between drug development and agricultural innovation.

Analytical characterization of 5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine often involves advanced techniques like LC-MS and NMR spectroscopy, which are critical for quality control in industrial settings. Discussions around these methods frequently appear in analytical chemistry communities, highlighting the compound’s role in methodological advancements. Furthermore, its stability under various pH conditions is a recurring topic in formulation science, particularly for oral drug delivery systems.

In summary, 5-(3-Chloro-5-(trifluoromethoxy)phenyl)thiazol-2-amine (CAS No. 2755719-38-9) represents a convergence of cutting-edge chemical design and practical applications. Its relevance to drug discovery, agrochemical development, and sustainable synthesis ensures its prominence in scientific discourse, making it a compelling case study for researchers and industry professionals alike.